2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid
Description
2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid is a heterocyclic compound with a molecular weight of 205.21 . It is a powder at room temperature . The IUPAC name for this compound is (2-oxo-1,2,3,4-tetrahydro-3-quinolinyl)acetic acid .
Synthesis Analysis
Quinazoline and quinazolinone derivatives, including 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid, have been synthesized using various methods . The synthesis of these compounds is of great interest in organic synthesis and medicinal chemistry fields due to their broad range of pharmacological activities .Molecular Structure Analysis
The molecular structure of 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid consists of two fused six-membered simple aromatic rings—benzene and pyrimidine ring . The properties of the pyrimidine ring are affected by the presence of the fused benzene ring .Chemical Reactions Analysis
The chemical reactions of 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid are influenced by the marked polarization of the 3,4-double bond, which is reflected in the reactions of quinazoline . Hydrogen bonding between the strongly polar protic acetic acid and nitrogen atoms and the carbonyl groups of the heterocyclic rings of compounds probably leads to well-resolved primary and secondary absorption maxima of increased intensities .Physical And Chemical Properties Analysis
2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid is a yellow-colored compound, usually found in crystalline form . It has a molecular weight of 205.21 . The compound is a powder at room temperature .Safety and Hazards
The safety information for 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid includes several hazard statements: H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid involves the condensation of anthranilic acid with ethyl acetoacetate followed by cyclization and oxidation.", "Starting Materials": [ "Anthranilic acid", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic anhydride", "Sulfuric acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Anthranilic acid is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-(2-aminophenyl)acetate.", "The ethyl ester is then cyclized by heating with acetic anhydride and sulfuric acid to form 2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid.", "The final step involves oxidation of the tetrahydroquinazoline ring using sodium hydroxide and hydrogen peroxide to form the desired product." ] } | |
CAS RN |
59552-96-4 |
Product Name |
2-(2-oxo-1,2,3,4-tetrahydroquinazolin-4-yl)acetic acid |
Molecular Formula |
C10H10N2O3 |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
